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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of

Dehydroadynerigenin glucosyldigitaloside, a cardenolide cardiac glycoside. Due to a lack of

direct experimental data for this specific compound and its analogs in the public domain, this

guide extrapolates from the well-established SAR of other closely related cardenolides. The

information presented herein is intended to guide future research and drug development efforts

by providing a framework for understanding how structural modifications to

Dehydroadynerigenin glucosyldigitaloside may impact its biological activity.

Introduction to Dehydroadynerigenin
Glucosyldigitaloside
Dehydroadynerigenin glucosyldigitaloside is a cardiac glycoside found in plants of the

Nerium genus, commonly known as oleander. Like other cardiac glycosides, its biological

activity stems from the inhibition of the Na+/K+-ATPase pump, a critical enzyme for maintaining

cellular ion homeostasis.[1] This inhibition leads to a cascade of events, including an increase

in intracellular calcium, which is responsible for the cardiotonic effects and is also implicated in

the cytotoxic activity of these compounds against cancer cells.[2][3]
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The structure of Dehydroadynerigenin glucosyldigitaloside consists of a steroid nucleus

(the aglycone or genin) and a sugar moiety. Understanding the contribution of each structural

component is crucial for designing novel analogs with improved therapeutic indices.

Chemical Structure of Dehydroadynerigenin Glucosyldigitaloside:
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[Chemical Structure of Dehydroadynerigenin glucosyldigitaloside]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15596345?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/342704118_Antiproliferative_activity_of_cardenolides_on_cell_line_A549_structure-activity_relationship_analysis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3841991/
https://www.researchgate.net/figure/Structure-Activity-Relationship-SAR-Analyses-for-Cardiotonic-Steroids-Displaying-IC50_tbl2_51954690
https://www.benchchem.com/product/b15596345#dehydroadynerigenin-glucosyldigitaloside-structure-activity-relationship-studies
https://www.benchchem.com/product/b15596345#dehydroadynerigenin-glucosyldigitaloside-structure-activity-relationship-studies
https://www.benchchem.com/product/b15596345#dehydroadynerigenin-glucosyldigitaloside-structure-activity-relationship-studies
https://www.benchchem.com/product/b15596345#dehydroadynerigenin-glucosyldigitaloside-structure-activity-relationship-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15596345?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

